Cas no 82613-35-2 (1,2-Benzenedicarbothioamide,N1,N2-bis[(4-methylphenyl)sulfonyl]-)

• Product Name: 1,2-Benzenedicarbothioamide,N1,N2-bis[(4-methylphenyl)sulfonyl]-
• CAS No: 82613-35-2
• MF: C₂₂H₂₀N₂O₄S₄
• MW: 504.665200233459
• CID: 732825
• PubChem ID: 3434761
• Update Time: 2025-04-19

1,2-Benzenedicarbothioamide,N1,N2-bis[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbothioamide,N1,N2-bis[(4-methylphenyl)sulfonyl]-
• 1-N,2-N-bis-(4-methylphenyl)sulfonylbenzene-1,2-dicarbothioamide
• NSC-374486
• DTXSID70392449
• NSC374486
• 82613-35-2

• Inchi： 1S/C22H20N2O4S4/c1-15-7-11-17(12-8-15)31(25,26)23-21(29)19-5-3-4-6-20(19)22(30)24-32(27,28)18-13-9-16(2)10-14-18/h3-14H,1-2H3,(H,23,29)(H,24,30)
• InChI Key： DOYQCFDTDLSZGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C1=CC=CC=C1C(NS(C1C=CC(C)=CC=1)(=O)=O)=S)=S)(=O)=O

Computed Properties

• Exact Mass: 504.03059
• Monoisotopic Mass: 504.03059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173
• XLogP3: 4.7

Experimental Properties

• Density: 1.41
• Boiling Point: 672°Cat760mmHg
• Flash Point: 360.2°C
• Refractive Index: 1.671
• PSA: 173.28000
• LogP: 6.55480